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Compound of Interest |

5-Methoxy-1H-indole-2-boronic
Compound Name: ]
acid
CAS No.: 282528-61-4
Cat. No.: B1621986
. J

Executive Summary & Chemical Profile

This guide provides an authoritative, step-by-step protocol for the disposal of 5-Methoxy-1H-
indole-2-boronic acid (CAS: 133724-19-3). As a Senior Application Scientist, | emphasize that
safe disposal is not merely a regulatory checkbox but a critical component of laboratory
integrity. This compound combines an indole core with a boronic acid moiety; improper
handling can lead to respiratory irritation or uncontrolled reactions with oxidizing waste
streams.

Chemical Identity & Properties
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Property Detail

Chemical Name 5-Methoxy-1H-indole-2-boronic acid

CAS Number 133724-19-3

Molecular Formula C9oH10BNOs

Physical State Solid (typically off-white to beige powder)
Solubility Soluble in DMSO, Methanol; sparingly soluble in

water

Skin/Eye lIrritant (H315, H319), Respiratory

Key Hazards .
Irritant (H335)

| Reactivity | Sensitive to strong oxidizers; boronic acids may form boroxines (trimers) upon
dehydration.[1][2] |

Hazard Identification & Safety Assessment

Before initiating disposal, you must validate the safety parameters. This compound is generally
classified under GHS Category 2 (Skin/Eye Irritation) and Category 3 (STOT-SE).[3]

Required Personal Protective Equipment (PPE)
o Respiratory: NIOSH-approved N95 respirator or P100 filters if dust generation is likely.
o Dermal: Nitrile rubber gloves (Minimum thickness: 0.11 mm; Breakthrough time: >480 min).

e Ocular: Chemical safety goggles (ANSI Z87.1 compliant). Side shields alone are insufficient
for powder handling.

Waste Characterization & Segregation Strategy

Effective disposal relies on strict segregation. Do NOT mix this compound with general trash or
agueous waste streams containing heavy metals or strong oxidizers.

The Segregation Logic (Graphviz)
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The following decision tree illustrates the correct waste stream classification for 5-Methoxy-1H-
indole-2-boronic acid.

Waste Generation:

5-Methoxy-1H-indole-2-boronic acid
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Caption: Figure 1. Logical workflow for segregating 5-Methoxy-1H-indole-2-boronic acid
waste streams to ensure regulatory compliance.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste Disposal (Pure Substance)

Use this for expired shelf-life inventory or spilled powder.

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or amber glass
jar. Avoid metal containers to prevent potential boron-metal complexation over long periods.

e Transfer:

o Work inside a chemical fume hood to prevent inhalation.
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o Transfer the solid using a plastic spatula.

o Do not sweep dust into the general floor trash.

» Labeling: Affix a hazardous waste tag.
o Constituents: "5-Methoxy-1H-indole-2-boronic acid, 100%"
o Hazard Checkbox: Irritant, Toxic.[4]

o Storage: Cap tightly. Store in the "Solid Organic Waste" satellite accumulation area.

Protocol B: Liquid Waste Disposal (Reaction Mixtures/Stock
Solutions)

Use this for HPLC waste or reaction byproducts.

Solvent Compatibility Check: Ensure the carrier solvent (e.g., DMSO, Methanol) is
compatible with the "Non-Halogenated Organic" waste stream.

 Dilution (Optional but Recommended): If the concentration is high (>1 M), dilute with the
carrier solvent to prevent precipitation in the waste drum.

o Transfer: Pour into the designated "Organic Solvents (Non-Halogenated)" carboy.

o Critical: Do NOT pour into the "Aqueous/Acid" stream. Indoles can polymerize in strong
acidic conditions, potentially clogging waste lines or creating tar-like residues.

e Rinsing: Triple-rinse the original vessel with acetone or ethanol. Add rinsate to the same
organic waste carboy.

Protocol C: Contaminated Packaging

o Empty Containers: If the bottle is legally "RCRA Empty" (less than 3% by weight remains),
triple rinse it with a solvent capable of dissolving the residue (e.g., Methanol).

e Disposal:

o Rinsate: Dispose of as hazardous liquid waste (Protocol B).
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o Container: Deface the label and discard in glass/plastic recycling or trash, depending on
institutional policy.

Emergency Spill Response

In the event of a spill, immediate action is required to prevent area contamination.

Minor Spill Don PPE: Cover with wet paper towels Scoop into Waste Jar
(<10g) Gloves, Goggles, N95 (Prevent Dust) | Wash area with soap/water

A

f Assess Volume & Hazard
Spill Detected (s it > 10g7)

Major Spill

(>10g or outside hood) Contact EHS / Hazmat

Click to download full resolution via product page

Caption: Figure 2. Emergency response loop for spills. Note that dust suppression (wetting) is
critical for solid spills.

Regulatory Compliance & Final Disposition

o US EPA Classification: This compound does not typically carry a specific "P" or "U" list code
unless specified by state regulations. However, it must be treated as a characteristic
hazardous waste due to toxicity/irritability.

e Destruction Method: The ultimate disposal method by the licensed contractor should be
Incineration. High-temperature incineration ensures the destruction of the indole ring and the
conversion of boron to safe borates/boric oxide particulates captured by scrubbers.

» Drain Disposal:Strictly Prohibited. Do not discharge into sewer systems.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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